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An In-depth Technical Guide to Tetrabutylammonium Hydroxide: Chemical Properties and

Structure

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium hydroxide (TBAH), a quaternary ammonium salt, is a versatile and

potent organic-soluble base widely employed in chemical synthesis.[1] Its unique properties,

particularly its efficacy as a phase-transfer catalyst, make it an invaluable tool in numerous

applications, including alkylation, deprotonation, and elimination reactions.[1][2] This guide

provides a comprehensive overview of the chemical properties, structure, and key applications

of TBAH, tailored for professionals in research and drug development.

Core Chemical and Physical Properties
Tetrabutylammonium hydroxide is commercially available in various forms, most commonly

as an aqueous or alcoholic solution.[1] It is also available as a hydrate. The physical and

chemical properties of TBAH are summarized in the table below.
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Property Value

Molecular Formula C₁₆H₃₇NO[3]

Molar Mass 259.47 g/mol [1]

Melting Point 27-30 °C (lit.)[4]

Boiling Point 100 °C (for aqueous solution)[4]

Density Approximately 0.995 g/cm³[4]

Solubility
Soluble in water and methanol.[4] Miscible with

many organic solvents.[5]

pH 14 (for a 20% solution in water at 20 °C)[6]

pKa
As a strong base, the pKa of its conjugate acid

is very high.

Chemical Structure and Reactivity
Tetrabutylammonium hydroxide consists of a central nitrogen atom covalently bonded to four

butyl groups, forming a bulky, positively charged tetrabutylammonium cation. This cation is

paired with a negatively charged hydroxide anion. The large, nonpolar alkyl groups of the

cation are responsible for its solubility in organic solvents.[7]

The primary mode of reactivity for TBAH stems from the hydroxide ion, which acts as a strong

base.[1] In organic solvents, the hydroxide ion is not solvated by water molecules, rendering it

a more potent nucleophile and base compared to inorganic hydroxides like NaOH or KOH.[2]

This enhanced reactivity is a key factor in its utility in organic synthesis.
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Ionic structure of Tetrabutylammonium Hydroxide.

Preparation of Tetrabutylammonium Hydroxide
Solutions of TBAH are often prepared in situ from tetrabutylammonium halides.[4] A common

laboratory method involves the use of an ion-exchange resin.[4] This process is favored for

producing high-purity TBAH solutions.
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Preparation via Ion Exchange

Tetrabutylammonium Halide
(e.g., Bu₄NBr) in Solution
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Tetrabutylammonium Hydroxide
(Bu₄NOH) Solution

Halide Salt Solution
(e.g., Resin-Br)

Click to download full resolution via product page

Workflow for TBAH preparation via ion exchange.

Role as a Phase-Transfer Catalyst
One of the most significant applications of TBAH is as a phase-transfer catalyst (PTC).[7] In

this role, it facilitates the reaction between reactants located in different immiscible phases

(typically aqueous and organic). The tetrabutylammonium cation forms an ion pair with the

reactant in the aqueous phase (e.g., hydroxide) and transports it into the organic phase where

it can react with the organic substrate.[2]
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Mechanism of Phase-Transfer Catalysis

Aqueous Phase
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Mechanism of phase-transfer catalysis using TBAH.

Experimental Protocol: Generation of
Dichlorocarbene
TBAH is an effective catalyst for the generation of dichlorocarbene from chloroform, a key

intermediate in the synthesis of dichlorocyclopropanes.[1][8] The following is a representative

protocol.

Objective: To generate dichlorocarbene from chloroform and a strong base using TBAH as a

phase-transfer catalyst for the subsequent cyclopropanation of an alkene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b049039?utm_src=pdf-body-img
https://www.chemeurope.com/en/encyclopedia/Tetrabutylammonium_hydroxide.html
https://www.mdpi.com/1420-3049/8/8/608
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Alkene (e.g., cyclohexene)

Chloroform (CHCl₃)

Tetrabutylammonium hydroxide (TBAH) solution (e.g., 40% in water)

Dichloromethane (CH₂Cl₂)

Water

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask equipped with a magnetic stirrer, reflux condenser, and addition funnel

Procedure:

Reaction Setup: In a round-bottom flask, combine the alkene, chloroform, and a catalytic

amount of TBAH in dichloromethane.

Addition of Base: With vigorous stirring, slowly add a concentrated aqueous solution of a

strong base like sodium hydroxide. The TBAH facilitates the transfer of hydroxide ions into

the organic phase.

Reaction: The hydroxide ion deprotonates the chloroform to form the trichloromethyl anion

(CCl₃⁻), which then undergoes alpha-elimination to generate dichlorocarbene (:CCl₂).[8] The

highly reactive dichlorocarbene immediately reacts with the alkene present in the organic

phase to form the corresponding dichlorocyclopropane.

Workup: After the reaction is complete, quench the reaction by adding water. Separate the

organic layer, and extract the aqueous layer with dichloromethane.

Purification: Combine the organic layers, wash with brine, and dry over anhydrous

magnesium sulfate. The solvent is then removed under reduced pressure, and the crude

product can be purified by distillation or chromatography.
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Safety Precautions: Tetrabutylammonium hydroxide is corrosive and can cause severe skin

burns and eye damage.[9] All manipulations should be performed in a well-ventilated fume

hood while wearing appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat. Reactions involving the generation of dichlorocarbene should be

handled with care due to the reactivity of the intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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